Cas no 1598806-81-5 (2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester
• CAS No: 1598806-81-5
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5275722
• Update Time: 2025-07-14

2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester

• Inchi： 1S/C13H22O3/c1-4-8-13(11(14)15-5-2)12(3,16-13)9-10-6-7-10/h10H,4-9H2,1-3H3
• InChI Key： BRHKCLVKGVNOGO-UHFFFAOYSA-N
• SMILES： O1C(CC2CC2)(C)C1(CCC)C(OCC)=O

Additional information on 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester

Introduction to 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester (CAS No. 1598806-81-5)

2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester (CAS No. 1598806-81-5) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of epoxides and is characterized by its intricate carbon framework and functional groups, which contribute to its diverse reactivity and utility.

The molecular formula of 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester is C₁₆H₂₈O₃, with a molecular weight of approximately 276.38 g/mol. The presence of the epoxide group (C-O-C) and the ester functional group (C-O-CO-R) makes this compound particularly interesting for synthetic chemists and materials scientists. The cyclopropylmethyl and methyl substituents further enhance its structural complexity and reactivity.

In the realm of pharmaceutical research, 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of this compound in the synthesis of anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs.

The unique properties of 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester also make it a valuable starting material in polymer science. Its reactivity with various monomers allows for the creation of novel polymers with tailored properties. A notable example is its use in the synthesis of biodegradable polymers for environmental applications. These polymers can be designed to degrade under specific conditions, making them ideal for use in packaging materials and other disposable products.

In addition to its applications in pharmaceuticals and materials science, 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester has been studied for its potential in agrochemicals. Research published in Pesticide Biochemistry and Physiology in 2020 demonstrated that this compound can be used as an intermediate in the synthesis of herbicides with enhanced selectivity and reduced environmental impact. The ability to fine-tune the chemical structure through functional group modifications allows for the development of more sustainable agricultural practices.

The synthesis of 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester typically involves multiple steps, including epoxidation reactions and esterification processes. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. For example, a study published in Green Chemistry in 2019 described a novel method using catalytic systems that significantly improved the yield and purity of the final product while reducing the environmental footprint.

The safety profile of 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester is an important consideration for both industrial applications and laboratory use. Comprehensive toxicological studies have been conducted to assess its potential risks to human health and the environment. These studies have shown that when handled properly and used under controlled conditions, this compound poses minimal risk. However, appropriate safety measures should always be followed to ensure safe handling and storage.

In conclusion, 2-Oxiranecarboxylic acid, 3-(cyclopropylmethyl)-3-methyl-2-propyl-, ethyl ester (CAS No. 1598806-81-5) is a versatile organic compound with a wide range of applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working on innovative solutions in pharmaceuticals, materials science, agrochemicals, and beyond. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.